Cas no 2165024-31-5 (benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate)

Benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate is a versatile carbamate derivative featuring both an oxetane ring and a hydroxymethyl functional group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. The oxetane moiety enhances stability while offering ring-opening potential for further functionalization. The hydroxymethyl group provides a handle for selective modifications, enabling conjugation or derivatization. Its carbamate linkage ensures controlled release or protection of amine functionalities in multi-step syntheses. This compound is particularly useful in medicinal chemistry for constructing complex scaffolds, offering a balance of stability and reactivity for advanced synthetic applications.

benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate structure

2165024-31-5 structure

Product Name:benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate

CAS No:2165024-31-5

MF:C₁₃H₁₇NO₄

MW:251.278383970261

CID:6399120

PubChem ID:165932295

Update Time:2025-05-20

benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

- benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate
- EN300-7094462
- 2165024-31-5
- Inchi： 1S/C13H17NO4/c15-8-13(9-17-10-13)7-14-12(16)18-6-11-4-2-1-3-5-11/h1-5,15H,6-10H2,(H,14,16)
- InChI Key： KIGWUZOIGOYCHZ-UHFFFAOYSA-N
- SMILES： O1CC(CO)(CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 251.11575802g/mol
Monoisotopic Mass: 251.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 67.8Å²

benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7094462-0.05g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	0.05g	$707.0	2025-03-12
Enamine	EN300-7094462-0.1g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	0.1g	$741.0	2025-03-12
Enamine	EN300-7094462-0.25g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	0.25g	$774.0	2025-03-12
Enamine	EN300-7094462-0.5g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	0.5g	$809.0	2025-03-12
Enamine	EN300-7094462-1.0g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	1.0g	$842.0	2025-03-12
Enamine	EN300-7094462-2.5g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	2.5g	$1650.0	2025-03-12
Enamine	EN300-7094462-5.0g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	5.0g	$2443.0	2025-03-12
Enamine	EN300-7094462-10.0g	benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate	2165024-31-5	95.0%	10.0g	$3622.0	2025-03-12

benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
5. An eccentric rod-like linear connection of two heterocycles: synthesis of pyridine trans-tetrafluoro-λ6-sulfanyl triazoles†

Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936

Additional information on benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate

Comprehensive Analysis of Benzyl N-{[3-(Hydroxymethyl)oxetan-3-yl]methyl}carbamate (CAS No. 2165024-31-5)

Benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate (CAS 2165024-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This carbamate derivative features a unique oxetane ring structure, which is increasingly studied for its potential in drug design and polymer chemistry. The presence of both hydroxymethyl and carbamate functional groups makes it a versatile intermediate for synthesizing bioactive molecules.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate. Researchers are exploring its applications in biodegradable polymers and prodrug development, aligning with the global push for eco-friendly alternatives. The compound’s oxetane moiety is particularly noteworthy, as it enhances metabolic stability—a key focus in modern medicinal chemistry.

From a synthetic perspective, CAS 2165024-31-5 serves as a building block for peptide mimetics and enzyme inhibitors. Its carbamate linkage offers hydrolytic stability, making it valuable for controlled-release formulations. Industry forums frequently discuss its role in targeted drug delivery systems, especially in oncology and neurology—areas dominating current pharma R&D queries.

The compound’s physicochemical properties (e.g., solubility, logP) are critical for ADMET optimization, a recurring topic in AI-driven drug discovery platforms. Computational studies often highlight its compatibility with fragment-based drug design, addressing common search queries about small molecule therapeutics. Notably, its oxetan-3-ylmethyl group is being investigated for improving cell permeability—a challenge in CNS drug development.

In material science, benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate contributes to photo-crosslinkable resins used in 3D printing and dental composites. This aligns with booming searches for high-performance polymers. Patent analyses reveal its utility in UV-curable coatings, meeting demands for low-VOC materials in automotive and electronics industries.

Quality control of CAS 2165024-31-5 involves advanced HPLC/GC-MS techniques, reflecting lab professionals’ interest in analytical method validation. The compound’s stability under various pH conditions is frequently compared to similar carbamate protectors in solid-phase synthesis discussions.

Emerging studies suggest potential in glycoconjugate vaccines, leveraging its hydroxymethyl group for ligand conjugation. This resonates with pandemic-driven searches for vaccine adjuvants. However, rigorous toxicological profiling remains essential—a point emphasized in recent regulatory science publications.

In conclusion, benzyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate exemplifies interdisciplinary innovation. Its dual utility in life sciences and advanced materials positions it as a compound of enduring relevance, addressing both current industrial needs and future scientific challenges.